Methyl (R)-3-phenyl-beta-alaninate HCl

• IUPAC Name: methyl (3R)-3-amino-3-phenylpropanoate;hydrochloride
• InChI: InChI=1S/C10H13NO2.ClH/c1-13-10(12)7-9(11)8-5-3-2-4-6-8;/h2-6,9H,7,11H2,1H3;1H/t9-;/m1./s1
• InChI Key: GYKTZBZYSKZYDB-SBSPUUFOSA-N
• Canonical SMILES: COC(=O)CC(C1=CC=CC=C1)N.Cl
• Isomeric SMILES: COC(=O)C[C@H](C1=CC=CC=C1)N.Cl
• Molecular Formula: C10H14ClNO2
• DSSTOX Substance ID: DTXSID20705308
• Molecular Weight: 215.67 g/mol
• CAS RN: 22838-46-6

Description

“Methyl ®-3-phenyl-beta-alaninate HCl” is a specific form of a methylated phenylalanine derivative. Phenylalanine is an essential amino acid, and its derivatives are often used in the synthesis of proteins and other complex molecules.

Synthesis Analysis

The synthesis of similar compounds often involves reactions with hydrohalic acids (HX), such as HCl. The order of reactivity of the hydrogen halides is HI > HBr > HCl. The reaction is acid-catalyzed.

Chemical Reactions Analysis

The reactions of similar compounds often involve the formation of alkyl halides. The order of reactivity of alcohols is 3° > 2° > 1° methyl.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For similar compounds, properties such as solubility, melting point, and reactivity can be determined through various experimental methods.

Scientific Research Applications

Methyl (R)-3-phenyl-beta-alaninate HCl has been studied for its potential use in treating anxiety, depression, and other neurological disorders. It has been found to have anxiolytic and nootropic effects, meaning it can reduce anxiety and improve cognitive function. In addition, it has been studied for its potential use in treating alcohol withdrawal syndrome, as it can reduce symptoms such as anxiety and insomnia.

Mechanism of Action

Methyl (R)-3-phenyl-beta-alaninate HCl is believed to work by binding to GABA receptors in the brain, which are responsible for regulating anxiety and other neurological functions. By binding to these receptors, this compound can increase GABA levels in the brain, resulting in a calming effect and reduced anxiety.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects, including increased dopamine levels in the brain, improved cognitive function, and reduced anxiety and stress levels. It has also been found to have a sedative effect, making it useful for treating insomnia and other sleep disorders.

Advantages and Limitations for Lab Experiments

One advantage of Methyl (R)-3-phenyl-beta-alaninate HCl is that it is relatively easy to synthesize and can be produced in large quantities. However, one limitation is that it can be difficult to measure its effects in lab experiments, as it can be affected by a number of factors such as dosage, timing, and individual differences in metabolism.

Future Directions

There are a number of potential future directions for research on Methyl (R)-3-phenyl-beta-alaninate HCl. One area of interest is its potential use in treating other neurological disorders, such as Parkinson's disease and schizophrenia. Another area of interest is its potential use in combination with other drugs, such as antidepressants or antipsychotics, to enhance their effects. Additionally, further research is needed to better understand the mechanism of action of this compound and how it interacts with other neurotransmitters in the brain.

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. For example, some compounds that react with hydrochloric acid (HCl) are considered hazardous according to the 2012 OSHA Hazard Communication Standard.